Cas no 74827-85-3 (Acetamide,N-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-)

• Product Name: Acetamide,N-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-
• CAS No: 74827-85-3
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 564595
• PubChem ID: 126483
• Update Time: 2025-07-09

Acetamide,N-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-
• N-(3,5-dimethyl-4-oxo-1-cyclohexa-2,5-dienylidene)acetamide
• 2,6-dimethyl-N-acetyl-p-quinoneimine
• 3.5-Dijod-O'
• AC1L9EPM
• CTK3F0032
• ETHYL 2-(ACETYLAMINO)-3-[3,5-DIIODO-4-(4-METHOXYPHENOXY)PHENYL]PROPANOATE
• Ethyl 2-acetamido-3-(3,5-diiodo-4-(4-methoxyphenoxy)phenyl)propanoate
• N-(3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)acetamide
• N-acetyl-3,5-diiodo-O'-methyl-L-thyronine ethyl ester
• N-Acetyl-3,5-dijod-O'-methyl-L-thyronin-aethylester
• N-Acetyl-3,5-dimethyl-p-benzoquinone imine
• NSC97077
• 3,5-Dimethyl-napqi
• N-Acetyl-3,5-dimethyl-4-benzoquinone imine, analytical standard
• N-acetyl-3,5-dimethyl-1,4-benzoquinone imine
• SCHEMBL6528241
• MFCD00078877
• 74827-85-3
• AKOS006274384
• N-ACETYL-3,5-DIMETHYL-P-BENZOQUINONEIMINE
• Acetamide, N-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-
• DTXSID90996342
• Acetyl-3,5-dimethyl-p-benzoquinoneimine
• NA-3,5-Bqi
• N-Acetyl-3,5-dimethyl-4-benzoquinone imine

• Inchi： 1S/C10H11NO2/c1-6-4-9(11-8(3)12)5-7(2)10(6)13/h4-5H,1-3H3
• InChI Key： VUPORYDINWWWKZ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C/C(/C=C1C)=N/C(C)=O

Computed Properties

• Exact Mass: 177.079
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.09
• Boiling Point: 277.5°C at 760 mmHg
• Flash Point: 111.8°C
• Refractive Index: 1.534
• PSA: 46.50000
• LogP: 1.44920

Additional information on Acetamide,N-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-

Acetamide,N-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)- (CAS No. 74827-85-3)

The compound Acetamide,N-(3,5-dimethyl-4-oxo-2,5-cyclohexadien-1-ylidene)-, identified by the CAS number 74827-85, is a specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development and advanced materials synthesis.

Recent studies have highlighted the importance of N-(3,5-dimethyl substituents in enhancing the stability and reactivity of amide compounds. The presence of the cyclohexadien ring introduces aromaticity and conjugation effects, which are crucial for its electronic properties. These characteristics make it a valuable component in the design of new pharmaceutical agents and high-performance polymers.

The synthesis of Acetamide,N-(3,5-dimethyl-based compounds has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Researchers have also explored the use of this compound in bio-inspired materials, leveraging its ability to form stable hydrogen bonds and participate in supramolecular assemblies.

In terms of applications, N-(3,5-dimethyl-substituted acetamides have shown promise in the development of anti-inflammatory drugs due to their ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, their role as precursors in the synthesis of advanced ceramics and composites has been extensively studied, contributing to advancements in aerospace and electronics industries.

The structural integrity of this compound is further enhanced by the presence of the cyclohexadien ring system, which provides rigidity and planarity essential for its functional properties. This feature is particularly advantageous in applications requiring precise molecular interactions, such as in catalysis and sensor technologies.

Recent breakthroughs in computational chemistry have enabled detailed modeling of the electronic structure of N-(3,5-dimethyl-substituted acetamides. These models have provided insights into their reactivity under various conditions, paving the way for more efficient synthetic routes and tailored functionalization strategies.

The integration of this compound into sustainable chemical processes is another area of active research. Its compatibility with biodegradable polymers and its role in enhancing material recyclability are being explored to address global environmental challenges.

In conclusion, the compound Acetamide,N-(3,5-dimethyl-cyclohexadien) continues to be a focal point in cutting-edge research across multiple disciplines. Its unique combination of structural features and functional properties positions it as a key player in advancing modern chemical technologies.